Cas no 98279-60-8 (4-(ethoxycarbonyl)isothiazole-5-carboxylic acid)

4-(ethoxycarbonyl)isothiazole-5-carboxylic acid structure
98279-60-8 structure
Product Name:4-(ethoxycarbonyl)isothiazole-5-carboxylic acid
CAS No:98279-60-8
MF:C7H7NO4S
MW:201.199780702591
CID:797075
PubChem ID:53415002
Update Time:2025-04-19

4-(ethoxycarbonyl)isothiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-(ethoxycarbonyl)isothiazole-5-carboxylic acid
    • 4,5-Isothiazoledicarboxylic acid, 4-ethyl ester
    • 4-ethoxycarbonyl-1,2-thiazole-5-carboxylic acid
    • 4-ethoxycarbonyl-5-isothiazolecarboxylic acid
    • 4-ethoxycarbonylisothiazole-5-carboxylic acid
    • Isothiazol-4,5-dicarbonsaeure-4-aethylester
    • isothiazole-4,5-dicarboxylic acid-4-ethyl ester
    • 4,5-Isothiazoledicarboxylic acid 4-ethyl ester
    • 98279-60-8
    • A845834
    • DTXSID70696914
    • 4-(ETHOXYCARBONYL)-1,2-THIAZOLE-5-CARBOXYLIC ACID
    • Inchi: 1S/C7H7NO4S/c1-2-12-7(11)4-3-8-13-5(4)6(9)10/h3H,2H2,1H3,(H,9,10)
    • InChI Key: CBRCSOUIMAOAJQ-UHFFFAOYSA-N
    • SMILES: S1C(C(=O)O)=C(C=N1)C(=O)OCC

Computed Properties

  • Exact Mass: 201.01000
  • Monoisotopic Mass: 201.01
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 221
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 105A^2
  • XLogP3: 1.1

Experimental Properties

  • PSA: 104.73000
  • LogP: 1.01800

4-(ethoxycarbonyl)isothiazole-5-carboxylic acid Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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